Cas no 925906-30-5 (3-(Dodecyloxy)propane-1,2-dithiol)
925906-30-5 structure
Product Name:3-(Dodecyloxy)propane-1,2-dithiol
CAS No:925906-30-5
MF:C15H32OS2
MW:292.543982505798
CID:2815383
PubChem ID:71445388
Update Time:2025-04-21
3-(Dodecyloxy)propane-1,2-dithiol Chemical and Physical Properties
Names and Identifiers
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- 925906-30-5
- 3-(DODECYLOXY)PROPANE-1,2-DITHIOL
- DTXSID40853936
- 3-(Dodecyloxy)propane-1,2-dithiol
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- Inchi： 1S/C15H32OS2/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-15(18)14-17/h15,17-18H,2-14H2,1H3
- InChI Key： QRTDQLHAZCVWOM-UHFFFAOYSA-N
- SMILES： SC(CS)COCCCCCCCCCCCC
Computed Properties
- Exact Mass: 292.18945799Da
- Monoisotopic Mass: 292.18945799Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 11.2Ų
3-(Dodecyloxy)propane-1,2-dithiol Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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